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Compound of Interest

Compound Name: 5-Chloro-2-phenylthiazole

CAS No.: 141305-41-1

Cat. No.: B3047526 Get Quote

Introduction & Compound Profile
The purification of 5-Chloro-2-phenylthiazole (CAS: 141305-41-1) represents a classic

challenge in heterocyclic chemistry: separating a halogenated product from its non-

halogenated precursor (2-phenylthiazole) or regioisomeric byproducts. This compound is a

critical intermediate in the synthesis of agrochemicals and pharmaceutical scaffolds,

particularly for fungicides and CYP51 inhibitors.

Unlike simple aromatics, the thiazole ring possesses a basic nitrogen and a sulfur atom,

making it susceptible to specific interactions with silica gel. The introduction of a chlorine atom

at the 5-position increases lipophilicity (

) while slightly reducing the basicity of the thiazole nitrogen due to the inductive electron-
withdrawing effect.
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Property Description
Implication for
Chromatography

Structure
2-Phenylthiazole core with 5-Cl

substitution
Moderate polarity; UV active.

Physical State Low-melting solid or oil
May require dry loading if

oily/sticky.

UV Absorbance nm
Highly responsive to UV

detection.

Basicity Weakly basic (Thiazole N)
Potential for peak tailing on

acidic silica.

Solubility
Soluble in DCM, EtOAc, THF;

Insoluble in Water

Compatible with Normal Phase

(NP) solvents.

Pre-Purification Analysis: The "Scouting" Phase
Expert Insight: Never commit your entire crude mass to a column without a TLC (Thin Layer

Chromatography) roadmap. The separation factor (

) between the 5-chloro product and the 2-phenyl starting material is often small (

).

TLC Method Development
Stationary Phase: Silica Gel 60
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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